Cas no 124927-63-5 (4-Oxazolecarbonitrile,5-amino-2-(1-methylethyl)-(9CI))
124927-63-5 structure
Product Name:4-Oxazolecarbonitrile,5-amino-2-(1-methylethyl)-(9CI)
CAS No:124927-63-5
MF:C7H9N3O
MW:151.165860891342
CID:896703
PubChem ID:14341986
Update Time:2025-04-19
4-Oxazolecarbonitrile,5-amino-2-(1-methylethyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 4-Oxazolecarbonitrile,5-amino-2-(1-methylethyl)-(9CI)
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- Inchi： 1S/C7H9N3O/c1-4(2)7-10-5(3-8)6(9)11-7/h4H,9H2,1-2H3
- InChI Key： HWVNNKAKNMJBCW-UHFFFAOYSA-N
- SMILES： O1C(=C(C#N)N=C1C(C)C)N
Computed Properties
- Exact Mass: 151.07467
- Monoisotopic Mass: 151.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 7.6
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 75.8Ų
Experimental Properties
- PSA: 75.84
4-Oxazolecarbonitrile,5-amino-2-(1-methylethyl)-(9CI) Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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